3,5-dimethoxy-N-(2-(6-oxo-3-(thiophen-2-yl)pyridazin-1(6H)-yl)ethyl)benzamide

• IUPAC Name: 3,5-dimethoxy-N-[2-(6-oxo-3-thiophen-2-ylpyridazin-1-yl)ethyl]benzamide
• InChI: InChI=1S/C19H19N3O4S/c1-25-14-10-13(11-15(12-14)26-2)19(24)20-7-8-22-18(23)6-5-16(21-22)17-4-3-9-27-17/h3-6,9-12H,7-8H2,1-2H3,(H,20,24)
• InChI Key: ZJXKZBJVCSIBIO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)C(=O)NCCN2C(=O)C=CC(=N2)C3=CC=CS3)OC
• Molecular Formula: C19H19N3O4S
• Molecular Weight: 385.4 g/mol

Description

3,5-dimethoxy-N-(2-(6-oxo-3-(thiophen-2-yl)pyridazin-1(6H)-yl)ethyl)benzamide, also known as DMPEB, is a synthetic compound that has gained attention in the scientific community for its potential use in various research applications.

Scientific Research Applications

Synthetic Pathways and Biological Activities

• Novel Heterocyclic Compounds Synthesis : Research has focused on the synthesis of novel compounds derived from benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines, demonstrating significant analgesic and anti-inflammatory activities. These compounds were synthesized as COX-1/COX-2 inhibitors, showcasing the potential for developing new therapeutic agents (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

• Antimicrobial and Antioxidant Activities : The exploration of heterocyclic compounds extends to antimicrobial and antioxidant activities. For instance, novel pyridine and fused pyridine derivatives exhibited moderate to significant antimicrobial and antioxidant activities. This highlights the importance of heterocyclic chemistry in developing new antimicrobial agents with potential applications in treating various infections (Flefel, El-Sofany, El-Shahat, Naqvi, & Assirey, 2018).

• Anticancer Activity : Some heterocyclic compounds have been synthesized with a focus on anticancer activity. By employing molecular docking studies, researchers have identified compounds with potential efficacy against cancer cells, offering a pathway to novel cancer therapies (Mehvish & Kumar, 2022).

• Antibacterial Activity : The synthesis and evaluation of heterocyclic compounds for antibacterial activity against specific pathogens like Xanthomonas oryzae pv. oryzae have been reported. This research contributes to the development of new antibacterial agents, crucial for addressing the growing issue of antibiotic resistance (Song et al., 2017).